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Compound of Interest

Compound Name: Gly6 hydrochloride

Cat. No.: B12414846

Essential Safety and Handling Guide for Gly6
Hydrochloride

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Gly6é hydrochloride. Adherence to these procedures
is vital for ensuring personal safety and maintaining a secure laboratory environment.

I. Personal Protective Equipment (PPE)

When handling Gly6é hydrochloride, a comprehensive PPE strategy is mandatory to prevent
exposure. The following table summarizes the required equipment.
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Protection Level

Equipment

Specifications & Use Case

Primary Engineering Control

Chemical Fume Hood

Use whenever handling the
solid compound to minimize

inhalation of dust particles.

Eye & Face Protection

Safety Goggles & Face Shield

Wear chemical safety goggles
that comply with OSHA's 29
CFR 1910.133 or European
Standard EN166.[1] A face
shield should be used in
conjunction with goggles when

there is a risk of splashing.

Hand Protection

Chemical-Resistant Gloves

Nitrile gloves are a suitable
option, offering protection
against bases, oils, and many
solvents.[2] Always inspect
gloves for integrity before use
and dispose of them after

handling the compound.[3]

Body Protection

Laboratory Coat & Protective
Clothing

A standard laboratory coat
should be worn. For larger
quantities or when there is a
significant risk of spillage,
chemical-resistant overalls or

an apron are recommended.[4]

Respiratory Protection

NIOSH-approved Respirator

A respirator is necessary if
working outside of a fume
hood or if dust generation is
unavoidable.[5] The type of
respirator should be selected
based on the potential
concentration of airborne

particles.
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Il. Operational Plan: Safe Handling Procedure

The following workflow outlines the step-by-step process for safely handling Gly6
hydrochloride from preparation to clean-up.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b12414846?utm_src=pdf-body
https://www.benchchem.com/product/b12414846?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12414846?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

Preparation

1. Don PPE

2. Prepare Workspace in Fume Hood

3. Weigh Gly6 Hydrochloride

4. Dissolve or Use in Reaction

5. Transfer Solution

Clean-up & Disposal

6. Decontaminate Glassware & Surfaces

7. Dispose of Waste

8. Doff PPE

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Gly6é Hydrochloride.
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lll. Experimental Protocols

Due to the broad research applications of Glyé hydrochloride, specific experimental protocols
will vary. The mode of action of similar compounds has been studied, for instance, in the
context of bacteriolytic agents where cleavage of hexaglycine is observed. Researchers should
consult relevant literature for detailed methodologies related to their specific application. The
primary focus of this document is to ensure the safe handling of the compound regardless of
the experimental context.

IV. Disposal Plan

Proper disposal of Gly6 hydrochloride and its containers is critical to prevent environmental
contamination and ensure regulatory compliance.

o Waste Characterization: Gly6 hydrochloride is a corrosive, acidic, organic solid. All waste
containing this compound should be treated as hazardous chemical waste.

o Container Disposal: Empty containers may contain residual dust and should be
decontaminated or disposed of as hazardous waste. Do not reuse empty containers.

o Waste Collection:

o Solid Waste: Collect any spilled solid or unused material in a clearly labeled, sealed
container.

o Liquid Waste: Solutions of Gly6 hydrochloride should be collected in a designated,
labeled hazardous waste container. Do not pour down the drain.

o Disposal Procedure: All waste must be disposed of through an approved waste disposal
plant. Follow all local, state, and federal regulations for hazardous waste disposal.

V. Hazard Control Hierarchy

The following diagram illustrates the logical relationship of controls to minimize exposure to
Gly6 hydrochloride, from the most effective to the least effective measures.
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Caption: Hierarchy of Controls for Chemical Hazards.

VI. Quantitative Data Summary

The following table summarizes key quantitative data for Glyé hydrochloride.

Property Value Reference
Molecular Formula C2HsNO2-HCI

Molecular Weight 111.53 g/mol

Melting Point 173-177 °C

Decomposition Temperature 201 °C

1.0 - 2.0 (100 g/L aqueous

pH :
solution at 20°C)
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By implementing these safety protocols, researchers can minimize the risks associated with
handling Gly6 hydrochloride and ensure a safe and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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